Cas no 104746-00-1 (Oxcarbazepine Enol-sulfate)

• Product Name: Oxcarbazepine Enol-sulfate
• CAS No: 104746-00-1
• MF: C₁₅H₁₂N₂O₅S
• MW: 332.331182479858
• CID: 824151
• PubChem ID: 46782646
• Update Time: 2025-05-20

Oxcarbazepine Enol-sulfate Chemical and Physical Properties

Names and Identifiers

• Oxcarbazepine Enol-sulfate
• (11-carbamoylbenzo[b][1]benzazepin-5-yl) hydrogen sulfate
• Oxcarbazepine Enol-s
• Oxcarbazepine Enol-sulfate DISCONTINUED
• Oxcarbazepine Enol-sulfateDISCONTINUED
• Oxcarbazepine Enol-sulfatennDISCONTINUED
• 10-(Sulfooxy)-
• 10-(Sulfooxy)-5H-dibenz[b,f]azepine-5-carboxamide
• J-001240
• DTXSID60676088
• CHEMBL4525756
• 5-Carbamoyl-5H-dibenzo[b,f]azepin-10-yl hydrogen sulfate
• 104746-00-1
• Oxcarbazepine Enol-sulfate DISCONTINUED

• Inchi： 1S/C15H12N2O5S/c16-15(18)17-12-7-3-1-5-10(12)9-14(22-23(19,20)21)11-6-2-4-8-13(11)17/h1-9H,(H2,16,18)(H,19,20,21)
• InChI Key： XZWZPMSCRUKWML-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1=CC2C=CC=CC=2N(C(N)=O)C2C=CC=CC=21

Computed Properties

• Exact Mass: 332.04700
• Monoisotopic Mass: 332.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.749
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 119.30000
• LogP: 4.19390

Additional information on Oxcarbazepine Enol-sulfate

Comprehensive Overview of Oxcarbazepine Enol-sulfate (CAS No. 104746-00-1): Properties, Applications, and Research Insights

Oxcarbazepine Enol-sulfate (CAS No. 104746-00-1) is a chemically modified derivative of Oxcarbazepine, a well-known anticonvulsant drug. This compound has garnered significant attention in pharmaceutical research due to its unique enol-sulfate moiety, which enhances its stability and bioavailability. The CAS registry number 104746-00-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases and literature.

In recent years, the demand for Oxcarbazepine analogs has surged, driven by the need for improved treatments for neurological disorders. Searches for terms like "Oxcarbazepine Enol-sulfate solubility" and "CAS 104746-00-1 synthesis" reflect growing interest in its physicochemical properties and manufacturing processes. This compound's potential as a prodrug or intermediate in drug development further underscores its relevance in modern pharmacology.

The molecular structure of Oxcarbazepine Enol-sulfate features a sulfate group attached to the enol form of Oxcarbazepine, a modification that alters its metabolic pathway compared to the parent compound. Researchers frequently investigate its hydrolysis kinetics and enzyme interactions, topics often queried in academic and industrial settings. Such studies are pivotal for optimizing drug formulations and minimizing side effects.

From a therapeutic perspective, Oxcarbazepine Enol-sulfate is explored for its potential in treating epilepsy and bipolar disorder, conditions with high global prevalence. Online searches for "Oxcarbazepine derivatives for epilepsy" highlight public interest in alternative therapies. Its mechanism of action, involving voltage-gated sodium channel modulation, aligns with current trends in precision medicine.

Quality control of CAS No. 104746-00-1 is another hot topic, with analytical techniques like HPLC and mass spectrometry being central to purity assessments. Queries such as "Oxcarbazepine Enol-sulfate HPLC method" dominate in laboratory forums, emphasizing the need for standardized protocols. Regulatory compliance, including ICH guidelines, further elevates its importance in pharmaceutical manufacturing.

Environmental and green chemistry aspects of Oxcarbazepine Enol-sulfate synthesis are also gaining traction. Researchers seek eco-friendly synthetic routes to reduce waste and energy consumption—a trend mirrored in searches for "sustainable synthesis of CAS 104746-00-1." This aligns with broader industry shifts toward green pharmaceuticals.

In conclusion, Oxcarbazepine Enol-sulfate (CAS No. 104746-00-1) represents a multifaceted compound with significant academic and industrial value. Its applications span drug development, analytical chemistry, and sustainability initiatives, making it a focal point for future research. By addressing common search queries and integrating contemporary scientific trends, this overview aims to enhance visibility and utility for diverse stakeholders.